Cas no 32826-78-1 ((2Z)-3-(2-methoxyphenyl)-2-(phenylimino)-1,3-thiazolidin-4-one)

• Product Name: (2Z)-3-(2-methoxyphenyl)-2-(phenylimino)-1,3-thiazolidin-4-one
• CAS No: 32826-78-1
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• CID: 917320
• PubChem ID: 320983
• Update Time: 2025-04-19

(2Z)-3-(2-methoxyphenyl)-2-(phenylimino)-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(2-methoxyphenyl)-2-(phenylimino)-1,3-thiazolidin-4-one
• 3-(2-methoxyphenyl)-2-phenylimino-1,3-thiazolidin-4-one
• 3-(2-Methoxyphenyl)-2-(phenylimino)-1,3-thiazolidin-4-one
• 3-(2-methoxy-phenyl)-2-phenylimino-thiazolidin-4-one
• 3-o-Methoxyphenyl-2-phenylimino-4-thiazolidinon
• 3-o-Methoxy-phenyl-2-phenylimino-4-thiazolidon
• AC1L83DA
• AG-F-10058
• CTK4G9390
• NSC270145
• NSC 270145
• 83GK6GTW7T
• (2Z)-3-(2-methoxyphenyl)-2-phenylimino-thiazolidin-4-one
• 32826-78-1
• 3-(2-Methoxyphenyl)-2-(phenylimino)-4-thiazolidinone
• UNII-83GK6GTW7T
• 4-THIAZOLIDINONE, 3-(2-METHOXYPHENYL)-2-(PHENYLIMINO)-
• NSC-270145

• Inchi： 1S/C16H14N2O2S/c1-20-14-10-6-5-9-13(14)18-15(19)11-21-16(18)17-12-7-3-2-4-8-12/h2-10H,11H2,1H3/b17-16-
• InChI Key： KBMFZNVCKNWTSE-MSUUIHNZSA-N
• SMILES： S1CC(N(/C/1=N/C1C=CC=CC=1)C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 298.07772
• Monoisotopic Mass: 298.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 41.9
• LogP: 3.52770